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Compound of Interest

Compound Name: Ethoxycyclohexane

Cat. No.: B13971089

Essential Safety and Handling Guide for
Ethoxycyclohexane

This guide provides immediate and essential safety protocols for handling Ethoxycyclohexane
in a laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safe operational procedures and proper disposal.

Ethoxycyclohexane: Properties and Hazards

Ethoxycyclohexane (CAS No. 932-92-3) is a colorless liquid with a mild, sweet odor and
limited solubility in water.[1] It is imperative to understand its associated hazards to ensure safe
handling.

GHS Hazard Classifications:

o Flammable liquids: Category 2 (Highly flammable liquid and vapor)[2]

 Skin irritation: Category 2 (Causes skin irritation)[2]

o Aspiration hazard: Category 1 (May be fatal if swallowed and enters airways)[2]

» Specific target organ toxicity — single exposure: Category 3 (May cause drowsiness or
dizziness)[2]
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Exposure can also cause serious eye and respiratory irritation.[2] Under high temperatures, it
may emit toxic fumes.[1]

Key Physical and Chemical Properties

The following table summarizes the key quantitative data for Ethoxycyclohexane.

Property Value

Molecular Formula CsH160O[1][3]
Molecular Weight 128.21 g/mol [3][4]
Boiling Point 149 °C[5]

Density 0.864 g/cm?3[5]
Refractive Index 1.435[5]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling Ethoxycyclohexane.

Eye and Face Protection:

» Wear chemical safety goggles that meet ANSI Z87.1 standards.

» Aface shield should be worn over safety glasses when there is a significant risk of splashing.
Skin and Body Protection:

o Wear a flame-resistant lab coat.

» Use chemical-resistant clothing to prevent skin contact.[6]

o Ensure legs and feet are fully covered with long pants and closed-toe, closed-heel shoes.

Hand Protection:
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o Wear chemically resistant gloves. Disposable nitrile gloves can provide short-term protection,
but it is crucial to consult the glove manufacturer's resistance guide for suitability with
Ethoxycyclohexane.

 Inspect gloves for any signs of degradation or puncture before each use.
e Change gloves immediately if they become contaminated.
Respiratory Protection:

o Handle Ethoxycyclohexane in a well-ventilated area, preferably within a certified chemical
fume hood.[6]

» Avoid inhaling vapors, mists, or sprays.[6]

« If engineering controls are insufficient, a NIOSH-approved respirator with an appropriate
cartridge for organic vapors must be used.

Operational Plan: Safe Handling Protocol

Follow these step-by-step procedures for the safe handling of Ethoxycyclohexane from
receipt to use.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, well-ventilated area designated for flammable liquids.[6]

Keep the container tightly closed and store it away from heat, sparks, open flames, and
direct sunlight.[6]

Ensure the storage area is equipped with appropriate fire suppression systems.
Step 2: Chemical Handling

o Before handling, ensure that an eyewash station and safety shower are readily accessible.
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Conduct all work in a chemical fume hood to minimize inhalation exposure.

Ground and bond containers when transferring the substance to prevent static discharge.

Use only non-sparking tools and explosion-proof equipment.

Avoid all contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the area where Ethoxycyclohexane is handled.

Step 3: Post-Handling

After handling, wash hands and any exposed skin thoroughly with soap and water.

Securely close the container and return it to its designated storage location.

Clean the work area and decontaminate any equipment used.

Remove and launder any contaminated clothing before reuse.

Disposal Plan

All Ethoxycyclohexane waste is considered hazardous and must be disposed of according to
institutional and regulatory guidelines.

Step 1: Waste Collection

o Collect all Ethoxycyclohexane-contaminated waste, including unused product,
contaminated absorbent materials, and empty containers, in a designated and properly
labeled hazardous waste container.

» Keep the waste container closed when not in use.

» Store the waste container in a designated satellite accumulation area that is cool, dry, and
well-ventilated.

Step 2: Waste Disposal

¢ Do not dispose of Ethoxycyclohexane down the drain or in the regular trash.
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» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health & Safety (EHS) office or a licensed hazardous waste contractor.

» Ensure all paperwork and labeling are complete and accurate before the waste is
transported off-site.

Emergency Procedures: Spill Response

In the event of an Ethoxycyclohexane spill, follow the workflow below.
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Immediate Actions

Spill Occurs

Alert personnel in the area
and evacuate if necessary

Eliminate all ignition sources
(flames, sparks, hot surfaces)

Ensure adequate ventilation
(Open sash, turn on fume hood)

Containme;; & Cleanup

Don appropriate PPE:
- Chemical resistant gloves (double-gloved)
- Safety goggles and face shield
- Flame-resistant lab coat

A4

Contain the spill with inert
absorbent material (sand, vermiculite)

A4

Apply absorbent material, working
from the outside in

A4

Collect absorbed material using
non-sparking tools

Disposal & Di;:ontamination

Place collected waste into a
labeled, sealable hazardous waste container

Decontaminate the spill area with
soap and water

Dispose of all contaminated materials
(including PPE) as hazardous waste

Report the spill to the lab supervisor
and EHS

Click to download full resolution via product page

Caption: Workflow for handling an Ethoxycyclohexane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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